O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide

• IUPAC Name: 4-[(R)-[(2S,4S,5R)-1-(anthracen-9-ylmethyl)-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide
• InChI: InChI=1S/C37H37N2O.BrH/c1-3-21-40-37(33-17-19-38-35-16-10-9-15-32(33)35)36-23-27-18-20-39(36,24-26(27)4-2)25-34-30-13-7-5-11-28(30)22-29-12-6-8-14-31(29)34;/h3-17,19,22,26-27,36-37H,1-2,18,20-21,23-25H2;1H/q+1;/p-1/t26-,27-,36-,37+,39?;/m0./s1
• InChI Key: QOWNPAUSLGATNL-JNKXQCINSA-M
• Canonical SMILES: C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=C4C=CC=CC4=CC5=CC=CC=C53)C6=CC=NC7=CC=CC=C67.[Br-]
• Isomeric SMILES: C=CCO[C@@H]([C@@H]1C[C@@H]2CC[N+]1(C[C@@H]2C=C)CC3=C4C=CC=CC4=CC5=CC=CC=C53)C6=CC=NC7=CC=CC=C67.[Br-]
• Molecular Formula: C37H37BrN2O
• Molecular Weight: 605.6 g/mol

Description

O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide is a useful research compound. Its molecular formula is C37H37BrN2O and its molecular weight is 605.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Phase Transfer Catalyst : It's used as a phase transfer catalyst for the enantioselective alkylation of glycine benzophenone imine tert‐butyl ester, leading to the production of (4S)‐2‐(Benzhydrylidenamino)pentanedioic acid, 1‐tert‐butyl ester‐5‐methyl ester. This application highlights its utility in promoting asymmetric reactions (Corey & Noe, 2003).

• Asymmetric Alkylation under Micellar Conditions : The compound has been used to catalyze the asymmetric alkylation of the tert-butyl glycinate-benzophenone Schiff base under micellar conditions, achieving good yields and enantioselectivity (Okino & Takemoto, 2001).

• Synthesis of Enantiomers of Chiral Phenylalanine Derivatives : It facilitates the synthesis of both enantiomers of unnatural phenylalanine derivatives by asymmetric α-alkylation of glycine Schiff base with substituted benzyl bromides, offering a simple, scalable synthetic method with excellent yield and enantioselectivity (Jin, Zhao, & Chen, 2018).

• Enantioselective Transport in Bulk Liquid Membranes : It's been used as a chiral mobile carrier for enantioselective transport of D,L-phenylglycine and D,L-phenylalanine through a bulk organic liquid membrane, demonstrating its potential in chiral separation technologies (Canepari, Girelli, Mattei, & Tosti, 2009).

• Highly Enantioselective Sulpha-Michael Addition : It's effective as an organocatalyst for asymmetric Michael reactions of thiols with various α,β-unsaturated ketones, acids, and esters, providing optically active sulphides with high enantiomeric excess and chemical yields (Kalaria, Avalani, & Raval, 2016).

• Enantioselective Synthesis of Dityrosine and Isodityrosine : The compound has been applied in the enantio- and diastereoselective synthesis of dityrosine and isodityrosine, introducing key α-amino acid substituents with high enantioselectivity (Lygo, 1999).

• Silica Gel-Supported Chiral Phase-Transfer Catalyst : A silica gel-supported version of this compound was developed for α-alkylation reactions, providing moderate to excellent enantioselectivities and high yields, with the catalyst being reusable (Feng et al., 2015).